![molecular formula C16H13FN2O3S B2968279 N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-fluorobenzamide CAS No. 895440-96-7](/img/structure/B2968279.png)
N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-fluorobenzamide” is a chemical compound that belongs to the class of organic compounds known as benzothiazoles . Benzothiazoles are aromatic heterocyclic compounds containing a benzene fused to a thiazole ring .
Synthesis Analysis
The synthesis of similar compounds involves the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds obtained are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of similar compounds was analyzed based on IR, 1H, 13C NMR, and mass spectral data . The structure of benzothiazoles is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, satisfying Hückel’s rule .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds include coupling reactions and treatment with chloroethyl compounds .Scientific Research Applications
Synthesis and Characterization
Research has focused on the development of synthetic routes and the characterization of benzothiazole derivatives, including those related to N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-fluorobenzamide. These compounds are synthesized through various chemical reactions, aiming at potential pharmaceutical applications. The characterization of these compounds involves spectroscopic as well as spectrometric techniques, ensuring the identification of their chemical structures and properties (Desai et al., 2013).
Antimicrobial Activity
Several studies have demonstrated the antimicrobial activity of fluorobenzamides containing thiazole and thiazolidine moieties. These compounds exhibit promising antibacterial effects against a range of Gram-positive and Gram-negative bacteria. The presence of a fluorine atom in the benzoyl group of these compounds is essential for enhancing their antimicrobial efficacy (Desai et al., 2013).
Anticancer Activity
Research into benzothiazole derivatives has also explored their potential as anticancer agents. These compounds have shown inhibitory activity against various cancer cell lines, including lung, colon, and breast cancer cells. The mechanism of action often involves the modulation of cell cycle and apoptosis pathways, suggesting the potential of these compounds in cancer therapy. The study of their interactions with specific cellular targets, such as cytochrome P450 enzymes, further elucidates their therapeutic potential (Mortimer et al., 2006).
Imaging Applications
Fluorinated benzothiazole derivatives are investigated for their use in imaging studies, particularly positron emission tomography (PET) imaging of cancer. These compounds, labeled with radioisotopes, can serve as novel probes for visualizing the status of specific receptors in solid tumors, aiding in the diagnosis and monitoring of cancer treatment (Tu et al., 2007).
Drug Metabolism and Pharmacokinetics
Understanding the metabolism and pharmacokinetics of benzothiazole derivatives is crucial for their development as drugs. Studies have identified the human metabolites of these compounds and investigated their excretion and transport mechanisms. This research provides valuable insights into the safety and efficacy of these compounds as pharmaceuticals (Umehara et al., 2009).
Mechanism of Action
While the specific mechanism of action for “N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-fluorobenzamide” is not available, benzothiazole derivatives have been found to exhibit various biological activities, including anti-inflammatory properties .
The compounds are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents .
properties
IUPAC Name |
N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O3S/c1-21-12-7-11-14(8-13(12)22-2)23-16(18-11)19-15(20)9-5-3-4-6-10(9)17/h3-8H,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAONQMWILUJNEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=CC=CC=C3F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.